Cas no 13148-05-5 (Ethyl 3-Oxo-4-(triphenylphosphoranylidene)butyrate)

• Product Name: Ethyl 3-Oxo-4-(triphenylphosphoranylidene)butyrate
• CAS No: 13148-05-5
• MF: C₂₄H₂₃O₃P
• MW: 390.411387681961
• MDL: MFCD00192162
• CID: 134483
• PubChem ID: 24866344
• Update Time: 2025-04-19

Ethyl 3-Oxo-4-(triphenylphosphoranylidene)butyrate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-oxo-4-(triphenylphosphoranylidene)-, ethyl ester
• Ethyl 3-Oxo-4-(triphenylphosphoranylidene)butyrate
• ethyl-3-oxo-4-(triphenylphosphoranylidene)butyrate
• [3-(Ethoxycarbonyl)-2-oxopropylidene]triphenylphosphorane
• ethyl 3-oxo-4-(triphenyl-λ5-phosphanylidene)butanoate
• 3-Oxo-4-(triphenylphosphoranylidene)butanoic acid ethyl ester
• 4-(Triphenylphosphoranylidene)acetoacetic acid ethyl ester
• Ethyl 3-oxo-4-(triphenylphosphoranylidene)butanoate
• Ethyl 3-oxo-4-(triphenylphosphoranylidene)butyrate, [3-(Ethoxycarbonyl)-2-oxopropylidene]triphenylphosphorane
• Ethyl 3-oxo-4-(triphenylphosphoranylidene)butyrate,97%
• [3-(Ethoxycarbonyl)-2-oxopropylidene]triphenylphosphorane, 98 %
• FT-0626038
• F90213
• 13148-05-5
• Butanoic acid, 3-oxo-4-(triphenylphosphoranylidene)-, ethyl ester
• MFCD00192162
• 3-Ethoxycarbonyl-2-oxopropylidenetriphenyl-phosphorane
• A806267
• QYXSFVCJCUXGJH-UHFFFAOYSA-N
• Ethyl 3-oxo-4-(triphenylphosphoranylidene)butyrate, 97%
• ethyl 3-oxo-4-(triphenyl-lambda5-phosphanylidene)butanoate
• Butanoic acid,3-oxo-4-(triphenylphosphoranylidene)-,ethyl ester
• PS-10982
• ethyl 3-oxo-4-(triphenyl-$l^{5}-phosphanylidene)butanoate
• SCHEMBL3747191
• (3-ethoxycarbonyl-2-oxopropylidene)triphenylphosphorane
• AKOS015912053
• Ethyl 3-oxo-4-(triphenyl-lambda~5~-phosphanylidene)butanoate
• DTXSID20370136
• ethyl3-oxo-4-(triphenylphosphoranylidene)butanoate
• DB-042033
• [3-(Ethoxycarbonyl)-2-oxopropylidene]triphenylphosphorane; 3-Oxo-4-(triphenylphosphoranylidene)butanoic Acid Ethyl Ester; 4-(Triphenylphosphoranylidene)acetoacetic Acid Ethyl Ester;
• ETHYL 3-OXO-4-(TRIPHENYL-??-PHOSPHANYLIDENE)BUTANOATE

• MDL： MFCD00192162
• Inchi： 1S/C24H23O3P/c1-2-27-24(26)18-20(25)19-28(21-12-6-3-7-13-21,22-14-8-4-9-15-22)23-16-10-5-11-17-23/h3-17,19H,2,18H2,1H3
• InChI Key： QYXSFVCJCUXGJH-UHFFFAOYSA-N
• SMILES： P(=CC(CC(=O)OCC)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 390.13800
• Monoisotopic Mass: 390.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 105-106 ºC (ethyl ether )
• Boiling Point: 544°Cat760mmHg
• Flash Point: 295.8°C
• Refractive Index: 1.596
• Stability/Shelf Life: Moisture Sensitive
• PSA: 53.18000
• LogP: 3.30500
• Solubility: Not determined
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Ethyl 3-Oxo-4-(triphenylphosphoranylidene)butyrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives